Cas no 1804374-61-5 (4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1804374-61-5
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4911001
• Update Time: 2025-05-21

4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-1-4-3-15-7(16-8(10,11)12)5(2-13)6(4)14/h3H,1H2,(H2,14,15)
• InChI Key： BWMWWVQTXVJDIY-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(C#N)=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine

4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine, identified by the CAS number 1804374-61-5, is a highly specialized organic molecule with a complex structure and diverse functional groups. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including an amino group, a chloromethyl group, a cyano group, and a trifluoromethoxy group, makes this molecule unique and potentially valuable in various chemical and pharmaceutical applications.

The synthesis of 4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine involves a series of carefully designed reactions to introduce the desired substituents onto the pyridine ring. The amino group at position 4 and the cyano group at position 3 contribute to the molecule's basicity and potential for hydrogen bonding, while the trifluoromethoxy group at position 2 imparts strong electron-withdrawing effects, enhancing the molecule's reactivity and stability. The chloromethyl group at position 5 introduces additional functional diversity, making this compound a versatile building block for further chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique combination of functional groups makes it an attractive candidate for targeting specific biological pathways or enzymes. For instance, the amino and cyano groups can serve as binding sites for metal ions or other biomolecules, while the trifluoromethoxy group can enhance bioavailability and pharmacokinetic properties. Researchers have also explored its use in constructing bioactive molecules with anti-inflammatory, antitumor, or antimicrobial activities.

In addition to its pharmaceutical applications, 4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine has shown promise in materials science. Its electron-withdrawing substituents make it suitable for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). The molecule's ability to form stable coordination complexes with transition metals has also been leveraged in catalytic applications, where it can act as a ligand to facilitate various organic transformations.

The structural complexity of this compound presents both opportunities and challenges for its synthesis and characterization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are often employed to confirm its structure and purity. These methods provide critical insights into the spatial arrangement of substituents and their influence on the molecule's physical properties.

From an environmental standpoint, understanding the fate and behavior of CAS No. 1804374-61-5 in various ecosystems is essential for ensuring its safe use and disposal. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its potential toxicity to aquatic organisms and its long-term persistence in soil systems.

In conclusion, 4-Amino-5-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine, with its distinctive chemical structure and multifunctional substituents, represents a valuable asset in contemporary chemistry research. Its applications span across pharmaceuticals, materials science, catalysis, and environmental chemistry, underscoring its versatility as a chemical entity. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.